Cas no 138227-63-1 (Tert-butyl 4-(4-aminophenoxy)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(4-aminophenoxy)piperidine-1-carboxylate
• CAS No: 138227-63-1
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• MDL: MFCD04115023
• CID: 136447
• PubChem ID: 22181157
• Update Time: 2025-11-02

Tert-butyl 4-(4-aminophenoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-aminophenoxy)piperidine-1-carboxylate
• 1-BOC-4-(4-aminophenoxy)piperidine
• 1-Piperidinecarboxylic acid, 4-(4-aminophenoxy)-, 1,1-dimethylethyl ester
• 4-(4-Aminophenoxy)piperidine-1-carboxylic acid tert-butyl ester
• 1-N-Boc-4-(4-aminophenoxy)piperidine
• Boc-4-(4-amino-phenoxy)piperidine
• tert-Butyl 4-(4-aminophenoxy)tetrahydro-1(2H)-pyridinecarboxylate
• 1-Boc-4-(4-amino-phenoxy)-piperidine
• WEIBGUDKHYWNMW-UHFFFAOYSA-N
• 4-(4-Amino-phenoxy)-piperidine-1-carboxylic acid tert-butyl ester
• RW3454
• AB19476
• Tert-butyl 4-(4-aminophenoxy)piperidine-1-carboxylate

• MDL： MFCD04115023
• Inchi： 1S/C16H24N2O3/c1-16(2,3)21-15(19)18-10-8-14(9-11-18)20-13-6-4-12(17)5-7-13/h4-7,14H,8-11,17H2,1-3H3
• InChI Key： WEIBGUDKHYWNMW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 292.17900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 338
• Topological Polar Surface Area: 64.8

Experimental Properties

• Color/Form: Yellow to Brown Solid
• PSA: 64.79000
• LogP: 3.56620

Tert-butyl 4-(4-aminophenoxy)piperidine-1-carboxylate Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-(4-aminophenoxy)piperidine-1-carboxylate

Introduction to Tert-butyl 4-(4-aminophenoxy)piperidine-1-carboxylate (CAS No. 138227-63-1)

Tert-butyl 4-(4-aminophenoxy)piperidine-1-carboxylate, with the chemical formula C₁₄H₂₁NO₃, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group and a piperidine ring enhances its pharmacological profile, making it a valuable candidate for further investigation.

The compound's molecular structure, characterized by a tert-butyl group attached to a piperidine-1-carboxylate moiety, which is further linked to a phenoxy group containing an amine substituent, contributes to its versatility. This arrangement not only influences its solubility and stability but also plays a crucial role in its interaction with biological targets. The amine functionality, in particular, is often exploited in medicinal chemistry for its ability to form hydrogen bonds and participate in salt formation, which can improve drug bioavailability and binding affinity.

Recent advancements in computational chemistry have allowed for more precise modeling of the interactions between Tert-butyl 4-(4-aminophenoxy)piperidine-1-carboxylate and biological receptors. These studies have highlighted the compound's potential as a scaffold for developing novel therapeutics. Specifically, the piperidine ring has been identified as a key pharmacophore in several successful drugs, including antipsychotics and antivirals. The incorporation of this motif into Tert-butyl 4-(4-aminophenoxy)piperidine-1-carboxylate suggests that it may exhibit similar pharmacological effects.

In addition to its structural significance, Tert-butyl 4-(4-aminophenoxy)piperidine-1-carboxylate has been explored in various preclinical studies. These investigations have focused on its potential role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The tert-butyl group, while primarily contributing to steric hindrance, may also influence metabolic stability, which is a critical factor in drug design. By enhancing metabolic resistance, this group can prolong the compound's half-life and improve therapeutic efficacy.

The phenoxy group in Tert-butyl 4-(4-aminophenoxy)piperidine-1-carboxylate adds another layer of complexity to its pharmacological profile. This moiety has been shown to enhance binding affinity to certain receptors due to its ability to engage in multiple interaction modes, including hydrophobic and electrostatic interactions. Furthermore, the presence of an amine substituent allows for further derivatization, enabling chemists to fine-tune the compound's properties for specific applications.

Current research is also exploring the potential of Tert-butyl 4-(4-aminophenoxy)piperidine-1-carboxylate as a precursor for more complex molecules. By leveraging its versatile structure, scientists aim to develop novel compounds with enhanced pharmacological properties. For instance, modifications to the amine group could lead to the development of new antipsychotic or antidepressant drugs with improved efficacy and reduced side effects.

The synthesis of Tert-butyl 4-(4-aminophenoxy)piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only improve the scalability of production but also minimize unwanted byproducts.

Quality control and analytical techniques play a crucial role in ensuring the integrity of Tert-butyl 4-(4-aminophenoxy)piperidine-1-carboxylate throughout its development process. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used to confirm the compound's identity and purity. These analytical methods provide detailed insights into the compound's structural features and help ensure that it meets stringent pharmaceutical standards.

The future prospects of Tert-butyl 4-(4-aminophenoxy)piperidine-1-carboxylate are promising, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. By combining computational modeling with experimental validation, researchers can accelerate the discovery of novel drug candidates derived from this compound.

In conclusion, Tert-butyl 4-(4-aminophenoxy)piperidine-1-carboxylate (CAS No. 138227-63-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its molecular design incorporates key pharmacophores that have been successfully utilized in previous drug developments, suggesting that it may serve as a valuable scaffold for future therapeutics.